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Compound of Interest

Compound Name: Pyrene-d10

Cat. No.: B026445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for Pyrene-d10
(CAS No. 1718-52-1), a deuterated analog of pyrene.[1][2] Pyrene-d10 is frequently utilized as

an internal standard in various analytical and research applications, including environmental

analysis and studies involving polycyclic aromatic hydrocarbons (PAHs).[3][4] Understanding its

safety profile is paramount for ensuring safe handling and disposal in a laboratory setting.

Chemical and Physical Properties
Pyrene-d10 is a yellow to orange solid.[3] Its key physical and chemical properties are

summarized in the table below. This data is essential for predicting its behavior under various

experimental conditions and for designing appropriate storage and handling protocols.

Property Value References

Molecular Formula C₁₆D₁₀ [5][6]

Molecular Weight 212.31 g/mol [1][2][4][5][6]

Appearance Yellow to Orange Solid [3]

Melting Point 145-148 °C (lit.) [3][5][6]

Density 1.31 g/cm³ [5]

Isotopic Purity 98 atom % D
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Toxicological Information and Hazard Identification
Pyrene-d10 is classified as harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[1][6] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a standardized framework for

communicating these hazards.

GHS Classification
Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Data sourced from PubChem and Sigma-Aldrich MSDS.[1][6]

Summary of Potential Health Effects:[6]
Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6]

Skin Contact: May be harmful if absorbed through the skin and causes skin irritation.[6]

Eye Contact: Causes serious eye irritation.[6]

Ingestion: Harmful if swallowed.[6]

It is important to note that no component of this product at levels greater than or equal to 0.1%

is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or

OSHA.[6]

Experimental Protocols for Hazard Assessment
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The toxicological data presented in Material Safety Data Sheets are derived from standardized

experimental protocols. The Organization for Economic Co-operation and Development

(OECD) provides a set of internationally recognized guidelines for the testing of chemicals. The

following are summaries of the likely methodologies used to assess the hazards of Pyrene-
d10.

Acute Oral Toxicity (as per OECD Guideline 423)
The Acute Toxic Class Method (OECD 423) is a stepwise procedure used to assess the acute

oral toxicity of a substance.[3]

Principle: The method uses a small number of animals in a step-wise process to classify a

substance into a toxicity category based on the observed mortality.[3]

Animal Model: Typically, a single sex (usually females) of a rodent species (e.g., rats) is

used.[3]

Procedure:

A group of three animals is dosed at a starting dose level selected from a series of fixed

dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Animals are observed for a period of at least 14 days for signs of toxicity and mortality.[7]

The outcome of the first step (number of mortalities) determines the next step:

If mortality is high, the dose for the next step is lowered.

If mortality is low or absent, the dose for the next step is increased.

This process continues until the toxicity class of the substance can be determined.

Data Analysis: The classification is based on the dose at which a certain number of animals

die. This method avoids the use of a large number of animals to determine a precise LD50

value.

Skin Irritation (as per OECD Guideline 439 - In Vitro)
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The In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (OECD 439) is

an alternative to traditional animal testing for assessing skin irritation potential.[8]

Principle: This test uses a three-dimensional model of human epidermis to mimic the skin's

response to a chemical. The endpoint measured is cell viability.[4]

Test System: Commercially available reconstructed human epidermis models are used.[8]

Procedure:

A small amount of the test substance is applied topically to the surface of the RhE tissue.

The tissue is exposed to the substance for a defined period (e.g., 60 minutes).[9]

After exposure, the substance is rinsed off, and the tissue is incubated for a further period

(e.g., 42 hours).

Cell viability is then assessed using a colorimetric assay, such as the MTT assay. In this

assay, viable cells convert the MTT reagent into a colored formazan product, which can be

quantified.

Data Analysis: A substance is classified as an irritant if the cell viability is reduced below a

certain threshold (typically ≤ 50%) compared to a negative control.[8][10]

Eye Irritation (as per OECD Guideline 405)
The Acute Eye Irritation/Corrosion test (OECD 405) is the standard in vivo method for

assessing the potential of a substance to cause eye irritation or damage.[1][11]

Principle: A single dose of the test substance is applied to the eye of an experimental animal,

and the effects are observed and scored over a defined period.[11]

Animal Model: The albino rabbit is the recommended species for this test.[12]

Procedure:

A small amount of the test substance (typically 0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a
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control.

The eyes are examined and the ocular reactions (corneal opacity, iris lesions, conjunctival

redness and swelling) are scored at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.[11]

The observation period is typically 21 days to assess the reversibility of any observed

effects.[11]

Data Analysis: The scores for each effect are used to classify the substance's irritation

potential, ranging from non-irritating to severely irritating or corrosive.

Safe Handling and Emergency Procedures
Proper handling and emergency preparedness are crucial when working with Pyrene-d10. The

following sections and diagrams outline the recommended procedures.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields conforming to appropriate

government standards such as NIOSH (US) or EN 166 (EU).[6]

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact. Wash and dry hands after handling.[6]

Respiratory Protection: Use a respirator tested and approved under appropriate government

standards such as NIOSH (US) or CEN (EU) if dust is formed.[6]

Body Protection: Wear appropriate protective clothing.[5]

First-Aid Measures
In case of exposure, follow the first-aid measures outlined below. Always seek medical advice

for any exposure.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/product/b026445?utm_src=pdf-body
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration. Wash off with soap and plenty of water. Rinse thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do.
Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Click to download full resolution via product page

First-Aid Decision Pathway for Pyrene-d10 Exposure.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.[6]
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Spill Occurs

Wear appropriate Personal Protective Equipment (PPE).

Ensure adequate ventilation.
Evacuate personnel to safe areas.

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Keep in suitable, closed containers for disposal.

Dispose of waste according to local regulations.

Click to download full resolution via product page

Workflow for Pyrene-d10 Spill Cleanup.

Storage and Disposal
Storage: Keep the container tightly closed in a dry and well-ventilated place.[6] Store at room

temperature away from light and moisture.[13]
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Disposal: Dispose of surplus and non-recyclable solutions to a licensed disposal company.

Contact a licensed professional waste disposal service to dispose of this material.[6]

GHS Hazard Communication
The following diagram summarizes the GHS pictograms and hazard statements for Pyrene-
d10, providing a quick visual reference for the primary hazards associated with this chemical.

GHS Pictograms

Hazard Statements

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Profile for Pyrene-d10.

This technical guide is intended to provide comprehensive safety information for Pyrene-d10 to

be used by trained professionals in a laboratory setting. It is not a substitute for a thorough

review of the complete Safety Data Sheet provided by the supplier. Always consult the original

SDS for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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